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Parameter Description & Role in PAI

Chemical Nature Carboxylate form (hydrophilic, untargeted control agent) [1].

Primary Function Untargeted "Control" Agent to account for nonspecific uptake, vascular

perfusion, and tissue permeability [1] [2].

Targeted Agent
Partner

EGFR-targeted agent (e.g., ABY-029) [3] [1].

Administration Coadministered intravenously with the targeted agent at a trace dose [1].

Key Quantitative
Output

Binding Potential (BP), proportional to receptor concentration and affinity [3]
[1] [2].

Quantitative Data from Preclinical PAI Studies
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Study Model
Targeted Agent
& Dose

IRDye 700DX
Dose

Key Findings

HNC Xenograft
Mice [1]

ABY-029 (0.15,

0.3, or 0.9 nmol)

2.5 nmol PAI-derived Receptor Availability (RA) was

independent of ABY-029 dose and
decreased after EGFR blocking, while

fluorescence intensity alone did not [1].

Metastatic
Breast Cancer
Model [2]

Cetuximab-

IR700 (EGFR-
targeted)

Used as a

fluorescent label
on control

antibody

Validated the paired-agent principle for

detecting microscopic disease (<200
cancer cells) in lymph nodes [2].

Detailed Experimental Protocol

This protocol is adapted from dynamic in vivo PAI studies for tracking receptor availability in head and neck

cancer (HNC) xenograft models [1].

Agent Preparation

IRDye 700DX Carboxylate: Dissolve the IRDye 700DX NHS ester in phosphate-buffered saline
(PBS, pH 8.5) and stir at room temperature for 5 hours to convert it to the carboxylate form.

Subsequent dilutions should be made in PBS (pH 7.0) for administration [1].
Targeted Agent: The protocol utilizes ABY-029, an anti-EGFR Affibody molecule. Ensure it is

prepared according to specific laboratory or manufacturer guidelines [3] [1].
Dosing: Co-inject a mixture of 2.5 nmol of IRDye 700DX carboxylate with a trace dose of the

targeted agent (e.g., 0.15-0.9 nmol of ABY-029) in a total volume of 200 μL PBS via intravenous
injection [1].

Animal Model and Imaging

Model: Use athymic nude mice implanted with EGFR-positive tumor cells (e.g., FaDu HNC
xenografts) [1].

Anesthesia: Anesthetize mice using an appropriate regimen like ketamine/xylazine (100:10 mg/kg)
[3] or isoflurane [1].
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Image Acquisition: Place the animal in a fluorescence scanner (e.g., an Odyssey CLx). Acquire

fluorescence images in both the 700 nm channel (for IRDye 700DX) and 800 nm channel (for the
targeted agent, e.g., ABY-029) immediately after injection and continue at regular intervals (e.g.,

every minute) for up to 300 minutes to capture kinetic data [3] [1].

In Vivo Receptor Blocking (Optional)

To dynamically track changes in receptor availability, a blocking agent can be administered after a baseline

imaging period.

After initial imaging (e.g., 300 min), administer a saturating dose of a non-fluorescent EGFR-targeted

inhibitor (e.g., Z03115) or a ligand (e.g., human EGF) as a positive control. PBS can be used as a
vehicle control [1].

Continue fluorescence imaging for an additional 60 minutes post-blocking to monitor the decrease in
receptor availability [1].

Data and Image Analysis

Binding Potential (BP) Calculation: Generate BP maps using specialized software (e.g., MATLAB).

The standard method involves calculating the pixel-by-pixel ratio of the targeted agent signal to the

control agent (IRDye 700DX) signal, often employing a simplified reference tissue model [3] [1]. The

formula is derived as:

Click to download full resolution via product page

This metric is proportional to the concentration of available receptors [2].

Tissue Alignment: For validation, excise and fix imaged tissues in formalin. Use histological

landmarks and surgical ink to align fluorescence and BP maps with subsequent hematoxylin and eosin

(H&E) and EGFR immunohistochemistry (IHC) slides [3].

Experimental Workflow

The following diagram illustrates the complete PAI procedure, from agent preparation to data analysis:
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Correlate BP with
Receptor Expression
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Critical Protocol Notes

Dose Independence: A key strength of this PAI protocol is that the calculated Binding Potential
(BP) and Receptor Availability (RA) are independent of the administered dose of the targeted
agent (ABY-029), as demonstrated across a 6-fold dose range. This simplifies dosing strategy and

improves quantification robustness [1].
Kinetics over Intensity: Relying solely on the fluorescence intensity of the targeted agent can be

misleading. The IRDye 700DX control agent corrects for nonspecific uptake, enabling PAI to
accurately track a decrease in RA after receptor blocking, which fluorescence intensity alone fails to

show [1].
Clinical Translation: Using FDA-approved dyes like Indocyanine Green (ICG) as the control agent is

a promising strategy for translating PAI into clinical practice, as their kinetics are well-understood and
correlate well with antibody-based controls in lymph nodes [2].

Conclusion

The IRDye 700DX PAI protocol provides a powerful, quantitative method for dynamically measuring in

vivo receptor availability in oncology research. By accounting for nonspecific uptake, it offers a more

accurate and dose-independent metric for assessing target engagement and drug effects, which is invaluable

for drug development and optimizing molecular therapeutics.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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